Cas no 647839-64-3 (Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-)

• Product Name: Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-
• CAS No: 647839-64-3
• MF: C₁₄H₁₄ClN₃
• MW: 259.734061717987
• CID: 416870
• PubChem ID: 71378746
• Update Time: 2025-04-19

Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(6-chloro-3-pyridinyl)methyl](cyclobutylmethyl)-
• 2-[(6-chloropyridin-3-yl)methyl]-2-(cyclobutylmethyl)propanedinitrile
• 647839-64-3
• [(6-Chloropyridin-3-yl)methyl](cyclobutylmethyl)propanedinitrile
• DTXSID80801350

• Inchi： 1S/C14H14ClN3/c15-13-5-4-12(8-18-13)7-14(9-16,10-17)6-11-2-1-3-11/h4-5,8,11H,1-3,6-7H2
• InChI Key： UCEGWDUYOFRSBJ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC(C#N)(C#N)CC1CCC1

Computed Properties

• Exact Mass: 259.08782
• Monoisotopic Mass: 259.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47